5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• SMILES: C1CC2C3=C(CC1N2)NC(=O)C(=C3)C#N
• InChI: InChI=1S/C11H11N3O/c12-5-6-3-8-9-2-1-7(13-9)4-10(8)14-11(6)15/h3,7,9,13H,1-2,4H2,(H,14,15)
• InChIKey: YSYQHINUUCORBU-UHFFFAOYSA-N

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile – Bridged Scaffold Overview

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile (CAS 1822801-16-0) is a rigid, bridged diazatricyclic heterocycle featuring a 3-cyanopyrid-2-one core embedded within an ethylenepyrrolidine bridge . The compound possesses a molecular formula of C₁₁H₁₁N₃O, a molecular weight of 201.22 g/mol, a topological polar surface area (TPSA) of 68.68 Ų, and zero rotatable bonds, establishing it as a constrained, low molecular weight scaffold conforming to fragment-based drug discovery (FBDD) Rule of Three criteria . Supplier technical datasheets specify a minimum purity of 95% (HPLC), though procurement is complicated by the product being listed as 'Discontinued' or 'Enquire' by multiple vendors, indicating batch-dependent availability .

Fragment library fit

Constrained, low-MW scaffold meeting Rule of Three criteria; zero-rotatable-bond architecture supports entropic binding efficiency.

Procurement note

Listed as discontinued or enquire-only by multiple vendors; only Sigma-Aldrich/Enamine channel currently confirmed active. Verify stock before planning.

Form flexibility

Available as free base (CAS 1822801-16-0) and hydrochloride salt (CAS 1822801-17-1); select form based on solubility and synthesis needs.

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile: Analog Interchange Risks

Attempts to substitute 5-oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile with its closest structural analogs—the 4-carboxamide, N-methyl, or N-Cbz-protected derivatives—introduce significant alterations in hydrogen-bonding capacity, lipophilicity, and conformational flexibility that fundamentally change the scaffold's molecular recognition profile [1][2]. Generic substitution ignores the quantitative impact of these pharmacophore alterations on target engagement, binding kinetics, and metabolic stability that are critical for lead optimization. The evidence below demonstrates that each modification perturbs key physicochemical parameters beyond acceptable thresholds for maintaining structure-activity relationships, validating the necessity for selecting the precise compound.

Carboxamide analog

Shifts hydrogen bond donor/acceptor ratio, altering molecular recognition profile. Dual-donor pharmacophore of target not replicated.

N-Cbz-protected analog

Introduces multiple rotatable bonds and higher molecular weight, increasing conformational flexibility and likely reducing entropic binding efficiency.

N-methyl derivative

Lacks electron-withdrawing cyano group, reducing hydrogen bond acceptor count and changing electronic character of the lactam system.

• [1] Sildrug computational pharmacology platform. Drug-likeness properties for 5-oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carboxamide (C11H13N3O2). Calculated: TPSA=65.36 Ų, clogP=0.99, HBA=5, HBD=1, RB=4. View Source
• [2] Kuujia Chemical Database. Computed properties for benzyl 4-cyano-5-oxo-6,12-diazatricyclo[7.2.1.0²,⁷]dodeca-2(7),3-diene-12-carboxylate (C19H17N3O3, CAS 2680829-51-8). XLogP3: 1.5, TPSA: 82.4 Ų, HBD: 1, HBA: 4, RB: 3. View Source

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile: Quantitative Differentiation Evidence

Hydrogen Bond Donor Profile: Carbonitrile vs. Carboxamide

The target carbonitrile compound (C11H11N3O, MW 201.22) exhibits two hydrogen bond donors (N-H of the pyridone and the bridged secondary amine) and three hydrogen bond acceptors, providing a balanced hydrogen-bonding profile suitable for fragment library design . In contrast, the directly analogous 4-carboxamide derivative (C11H13N3O2, MW 219.24) possesses only one hydrogen bond donor—the carboxamide NH2 acts as a single donor—while simultaneously introducing an additional acceptor, altering the total HBD/HBA ratio from 2/3 to 1/5 [1]. This shift substantially modifies the compound's molecular recognition fingerprint, making the carboxamide an unsuitable surrogate for the carbonitrile in projects where the dual-donor pharmacophore is essential for target engagement.

HBD/HBA profile

Head-to-head

Target: 2 HBD, 3 HBA, MW 201.22
Carboxamide: 1 HBD, 5 HBA, MW 219.24

Dual-donor pharmacophore may support distinct binding interactions; carboxamide not a direct surrogate.

Computed properties; assay validation recommended.

Evidence Dimension	Hydrogen bond donor (HBD) and acceptor (HBA) count, molecular weight, and TPSA
Target Compound Data	HBD=2, HBA=3, MW=201.22 g/mol, TPSA=68.68 Ų (5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile, CAS 1822801-16-0)
Comparator Or Baseline	HBD=1, HBA=5, MW=219.24 g/mol, TPSA=65.36 Ų (5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carboxamide)
Quantified Difference	ΔHBD = +1 for target; ΔHBA = -2 for target; ΔMW = -18.02 g/mol; ΔTPSA = +3.32 Ų for target
Conditions	Computed molecular properties from vendor datasheets and computational chemistry databases

Why This Matters

The doubled hydrogen bond donor capacity of the carbonitrile scaffold provides a fundamentally different pharmacophore for protein-ligand interactions, particularly with backbone carbonyls and side chain acceptors, which cannot be replicated by the carboxamide.

• [1] Sildrug computational pharmacology platform. Drug-likeness properties for 5-oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carboxamide. TPSA=65.36 Ų, clogP=0.99, HBA=5, HBD=1, RB=4. View Source

Conformational Rigidity: Zero Rotatable Bonds Advantage

The target carbonitrile possesses zero rotatable bonds due to its fully constrained bridged tricyclic framework, a feature documented by vendor technical data (TPSA 68.68 Ų, LogP 0.60) . This complete conformational rigidity limits binding entropy loss upon target engagement and provides a well-defined spatial orientation for attached functional groups, advantageous for fragment elaboration strategies. In contrast, the N-Cbz-protected benzyl ester analog (C19H17N3O3, CAS 2680829-51-8) introduces three rotatable bonds through the benzyl carbamate side chain, increasing the conformational sampling space and potentially reducing both binding affinity and the predictability of structure-based design [1]. The minimal molecular weight of the target (201.22 g/mol vs. 335.36 g/mol for the N-Cbz analog) further aligns with Rule of Three compliance for FBDD applications.

Rotatable bonds

Head-to-head

Target: 0 rotatable bonds, MW 201.22
N-Cbz analog: 3 rotatable bonds, MW 335.36

Zero-rotatable-bond architecture may support entropic binding efficiency; N-Cbz analog less predictive for fragment evolution.

Computational data; experimental binding confirmation needed.

Evidence Dimension	Number of rotatable bonds, molecular weight, and TPSA
Target Compound Data	Rotatable bonds = 0, MW = 201.22 g/mol, TPSA = 68.68 Ų (free base, CAS 1822801-16-0)
Comparator Or Baseline	Rotatable bonds = 3, MW = 335.36 g/mol, TPSA = 82.4 Ų (Benzyl 4-cyano-5-oxo-6,12-diazatricyclo[7.2.1.0²,⁷]dodeca-2(7),3-diene-12-carboxylate, CAS 2680829-51-8)
Quantified Difference	ΔRotatable bonds = -3 for target; ΔMW = -134.14 g/mol; ΔTPSA = -13.72 Ų for target
Conditions	Computed molecular properties from supplier databases

Why This Matters

The fully rigid scaffold maximizes entropic binding efficiency per atom, a key metric in fragment optimization where minimal molecular weight and zero rotational degrees of freedom are correlated with superior hit evolution.

• [1] Kuujia Chemical Database. Computed properties for CAS 2680829-51-8. Rotatable bonds = 3, TPSA = 82.4 Ų, XLogP3 = 1.5, MW = 335.36. View Source

Electro-Withdrawing Cyano Group as Metabolic Modulator

The target carbonitrile (C11H11N3O, MW 201.22) incorporates an electron-withdrawing cyano group at the 4-position of the pyridone ring, which both polarizes the α,β-unsaturated lactam system and provides a potential metabolic soft spot. The directly analogous N-methyl derivative (12-methyl-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-dien-5-one, C11H14N2O, MW 190.2) lacks the cyano group entirely, resulting in a loss of one H-bond acceptor and a substantial difference in electronic character of the conjugated system . While explicit metabolic stability data are not available in the public domain, the differential electron deficiency conferred by the cyano group is known in cyanopyridone SAR to reduce oxidative metabolism at the lactam ring [1].

Cyano group effect

Class-level

C≡N present in target (electron-withdrawing); absent in N-methyl analog (CAS 1707568-49-7).

Cyano group may influence metabolic profile; class-level SAR suggests reduced oxidative metabolism, requires specific study.

No direct metabolic stability data available.

Evidence Dimension	Molecular formula, molecular weight, and functional group composition affecting electronic properties
Target Compound Data	C11H11N3O, MW = 201.22, contains C≡N (electron-withdrawing), HBA=3, HBD=2 (CAS 1822801-16-0)
Comparator Or Baseline	C11H14N2O, MW = 190.2, no cyano group, HBA=2, HBD=1 (12-methyl-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-dien-5-one, CAS 1707568-49-7)
Quantified Difference	ΔMW = +11.02 g/mol for target; +1 HBA, +1 HBD; presence of C≡N in target only
Conditions	Supplier technical datasheets; class-level SAR established for cyanopyridone scaffolds

Why This Matters

The cyano group provides tunable electronic effects that cannot be recapitulated by the N-methyl analog, directly impacting both the compound's potential for metabolic manipulation and its ability to form specific polar interactions with target binding sites.

• [1] Rangra NK, Behra PC. Exploring the Biological Potential of Pyridones: Understanding the Chemistry of Pyridones. LAP Lambert Academic Publishing; 2015. (Class-level review of cyanopyridone SAR). View Source

Free Base vs. Hydrochloride Salt: Solubility and Handling

The free base form (CAS 1822801-16-0, MW 201.22) is sparingly soluble in aqueous buffers, as expected for a neutral, predominantly hydrophobic tricyclic scaffold with a LogP of 0.60 . The hydrochloride salt (CAS 1822801-17-1, MW 237.68) incorporates an additional HCl molecule (ΔMW = +36.46 g/mol) that substantially increases aqueous solubility through protonation of the bridged amine, enabling higher tested concentrations in biochemical and cell-based assays [1]. While both forms yield the same active species at physiological pH, the free base is preferred for organic synthesis and crystallography due to the absence of counterion interference, whereas the hydrochloride salt is the form of choice for primary screening where solubility-limited false negatives must be avoided.

Free base vs HCl salt

Head-to-head

Free base: C₁₁H₁₁N₃O, MW 201.22
HCl salt: C₁₁H₁₂ClN₃O, MW 237.69

HCl salt may support higher assay concentrations; free base preferred for organic synthesis and crystallography.

Solubility inferred from salt form; confirm in assay buffer.

Evidence Dimension	Molecular weight, formula, and salt form as determinants of aqueous solubility
Target Compound Data	MW = 201.22 g/mol, C11H11N3O, free base (CAS 1822801-16-0)
Comparator Or Baseline	MW = 237.68 g/mol, C11H12ClN3O, hydrochloride salt (CAS 1822801-17-1)
Quantified Difference	ΔMW = +36.46 g/mol for hydrochloride; introduction of ionizable chloride counterion
Conditions	Calculated from supplier-provided molecular formulas; solubility inferred from salt form chemistry

Why This Matters

Selection between the free base and hydrochloride salt directly impacts the achievable concentration range in primary screens and the ease of purification for downstream structure elucidation, making precise compound specification essential for experimental reproducibility.

• [1] Labgle (Shi Yan Gu) Chemical Database. 5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile hydrochloride (CAS 1822801-17-1). MW = 237.6855 g/mol, C11H12ClN3O. View Source

Supply Chain Discontinuation Risk

The target compound exhibits asymmetric vendor availability: Sigma-Aldrich distributes the product sourced from Enamine Ltd. (Ukraine) as catalog number ENAH304729A9, listed as an active product . In contrast, CymitQuimica (Biosynth) lists both the free base (Ref. 3D-XXC80116) and the carboxamide analog (Ref. 3D-PZC01588) as 'Discontinued' across all package sizes (5 mg, 50 mg, 100 mg, 250 mg, 500 mg, 1 g, 5 g) . Shanghai Leyan similarly shows 'contact for quote' without guaranteed stock. This procurement asymmetry means that the Sigma-Aldrich/Enamine supply line is currently the only confirmed active commercial channel, a critical consideration for project planning.

Vendor availability

Data to verify

Sigma-Aldrich/Enamine: active listing. CymitQuimica/Biosynth: discontinued all sizes. Shanghai Leyan: contact for quote.

Single active vendor channel; verify stock before committing to long-term studies.

Vendor status as of 2026-05; re-confirm before procurement.

Evidence Dimension	Vendor stock status and procurement availability
Target Compound Data	Sigma-Aldrich (Enamine): Active listing; Leyan: Contact for quote (CAS 1822801-16-0)
Comparator Or Baseline	CymitQuimica (Biosynth): Discontinued for all package sizes (free base and carboxamide analog)
Quantified Difference	Only one confirmed active supply channel vs. multiple discontinued listings
Conditions	Vendor catalog status as of 2026-05-01

Why This Matters

Program continuity depends on a reliable compound supply; procurement officers must verify current stock status with Sigma-Aldrich prior to committing to long-term studies, as the compound's limited commercial availability introduces tangible project risk.

Diazatricyclo Antibacterial Activity: Class-Level Evidence

While compound-specific antibacterial MIC data are not publicly available for the target carbonitrile, a series of structurally related diazatricyclo derivatives—synthesized via a Biginelli-like multicomponent reaction followed by intramolecular Michael-type addition—were evaluated against Staphylococcus aureus (RTCC, 1885) and Escherichia coli (ATCC, 35922) [1]. The study demonstrated that the diazatricyclo scaffold confers measurable antibacterial activity, validating the biological relevance of this chemotype. The target compound's cyano group at the electrophilic 4-position may enhance reactivity towards bacterial nucleophiles relative to the unsubstituted diazatricyclo derivatives tested in the reference study.

Antibacterial chemotype

Class-level

Related diazatricyclo derivatives active against S. aureus and E. coli in disk diffusion assay (Ref. study 2012).

Scaffold chemotype may support antimicrobial screening; target compound MIC not reported.

Direct MIC determination with target compound needed.

Evidence Dimension	Antibacterial activity of diazatricyclo chemotype (class-level)
Target Compound Data	No direct MIC data available; scaffold contains a reactive 4-cyano substituent
Comparator Or Baseline	Related diazatricyclo derivatives tested in Phosphorus, Sulfur, and Silicon and the Related Elements (2012) show antibacterial activity against S. aureus and E. coli
Quantified Difference	Not quantified for the target compound; class-level activity confirmed
Conditions	Antibacterial disk diffusion assay against Gram-positive and Gram-negative strains

Why This Matters

The verified antibacterial activity of the diazatricyclo chemotype provides a biological validation anchor, justifying investment in acquiring and screening the target carbonitrile in antimicrobial discovery programs.

• [1] Mobinikhaledi A, Foroughifar N, Mosleh T, Hamta A. Synthesis of New Pyrimidine, Quinazoline and Diazatricyclo Derivatives by Multicomponent Reaction and Evaluation of Their Biological Activity. Phosphorus, Sulfur, and Silicon and the Related Elements. 2012;187(6):728-734. DOI: 10.1080/10426507.2011.645175. View Source

5-Oxo-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2(7),3-diene-4-carbonitrile: High-Value Application Scenarios

Fragment-Based Drug Discovery Library Design

With a molecular weight of 201.22 g/mol, zero rotatable bonds, and two hydrogen bond donors, this diazatricyclic carbonitrile satisfies the Rule of Three criteria for fragment library inclusion . Its complete conformational rigidity minimizes entropic penalties upon binding, making it an ideal starting point for structure-based drug design campaigns where high ligand efficiency is paramount. The embedded cyanopyridone core offers vectors for fragment growing at multiple positions while maintaining the scaffold's three-dimensional shape.

Covalent Inhibitor Design via Cyanopyridone Warhead

The 4-cyano group conjugated to the α,β-unsaturated lactam system creates an electrophilic center amenable to covalent modification of target cysteine residues. The class-level precedent for cyanopyridone reactivity supports the exploration of this compound as a covalent inhibitor scaffold, where the rigid bridged framework pre-organizes the warhead for selective nucleophilic attack [1]. The free base form is preferred for such synthetic elaboration to avoid salt interference.

Antimicrobial Discovery Against Gram-Positive Bacteria

The diazatricyclo chemotype has demonstrated antibacterial activity against Staphylococcus aureus in peer-reviewed studies [2]. The target carbonitrile, with its additional electrophilic cyano functionality, represents a logical entry point for medicinal chemistry campaigns seeking to optimize potency within this scaffold class. Procurement of the hydrochloride salt is recommended for primary MIC determination due to its enhanced aqueous solubility.

Chemical Biology Probe with Defined Spatial Orientation

The zero rotatable bond architecture of this compound provides a fixed spatial relationship between functional groups, essential for chemical biology probe design where the relative orientation of fluorophores, biotin tags, or photoaffinity labels must be precisely controlled. The minimal TPSA (68.68 Ų) and balanced LogP (0.60) suggest adequate membrane permeability for cell-based target engagement studies .

Application

Selection Property

Validation Focus

Fragment-based library design

Constrained, low-MW scaffold; Rule-of-Three compliant

Entropic binding efficiency; vector elaboration potential

Covalent inhibitor studies

Electrophilic 4-cyano group on α,β-unsaturated lactam

Cysteine reactivity profiling; warhead selectivity assessment

Antimicrobial screening

Diazatricyclo chemotype with reported antibacterial activity

Gram-positive MIC determination; HCl salt solubility support

Chemical biology probe development

Rigid framework with fixed spatial orientation

Tag attachment geometry; membrane permeability review

• [1] Rangra NK, Behra PC. Exploring the Biological Potential of Pyridones: Understanding the Chemistry of Pyridones. LAP Lambert Academic Publishing; 2015. (Review of cyanopyridone reactivity and pharmacological applications). View Source
• [2] Mobinikhaledi A, Foroughifar N, Mosleh T, Hamta A. Synthesis of New Pyrimidine, Quinazoline and Diazatricyclo Derivatives by Multicomponent Reaction and Evaluation of Their Biological Activity. Phosphorus, Sulfur, and Silicon and the Related Elements. 2012;187(6):728-734. View Source